1-Tetrahydropyran-3-ylethanol

• Molecular Formula: C7H14O2
• Molecular Weight: 130.18 g/mol
• SMILES: CC(C1CCCOC1)O
• InChI: InChI=1S/C7H14O2/c1-6(8)7-3-2-4-9-5-7/h6-8H,2-5H2,1H3
• InChIKey: AOPALUZHZDSZTL-UHFFFAOYSA-N

1-Tetrahydropyran-3-ylethanol (CAS 1339899-34-1), also named 1-(tetrahydro-2H-pyran-3-yl)ethan-1-ol or 1-(oxan-3-yl)ethanol, is a heterocyclic secondary alcohol comprising a six-membered tetrahydropyran (THP) ring with an ethanol (-CH(OH)CH₃) side chain attached at the 3-position. Its molecular formula is C₇H₁₄O₂ with a molecular weight of 130.18 g/mol.

1-Tetrahydropyran-3-ylethanol: A Chiral 3-Position Heterocyclic Alcohol Intermediate for Pharmaceutical Building Block Procurement

1-Tetrahydropyran-3-ylethanol (CAS 1339899-34-1), also named 1-(tetrahydro-2H-pyran-3-yl)ethan-1-ol or 1-(oxan-3-yl)ethanol, is a heterocyclic secondary alcohol comprising a six-membered tetrahydropyran (THP) ring with an ethanol (-CH(OH)CH₃) side chain attached at the 3-position . Its molecular formula is C₇H₁₄O₂ with a molecular weight of 130.18 g/mol . The compound possesses a chiral center at the carbinol carbon, existing as a racemic mixture of (R)- and (S)-enantiomers when supplied in its standard achiral form, unless otherwise specified . As a 3-substituted THP derivative, it serves as a versatile intermediate for constructing more complex molecules, particularly where the stereochemistry at the benzylic-like position influences downstream biological or material properties.

1 Chiral building block procurement Racemic and (R)-enantiomer forms support stereochemical-control studies.

2 3-Position THP alcohol scaffold Secondary alcohol with methyl-bearing stereocenter for diastereoselective transformations.

3 Heterocyclic intermediate Supports Prins cyclization cascades and oxygen-heterocycle library synthesis.

Why Generic Substitution of 1-Tetrahydropyran-3-ylethanol with Alternative THP Alcohols or Carbocyclic Analogs Risks Project Failure

Substituting 1-tetrahydropyran-3-ylethanol with a different THP-alcohol isomer or a carbocyclic analog without experimental validation introduces multiple sources of failure. First, the 3-position substitution pattern yields a secondary alcohol adjacent to a chiral center, whereas 2-position or 4-position THP alcohols present entirely different steric and electronic environments that alter reactivity in esterification, etherification, and nucleophilic substitution reactions. Second, the THP oxygen atom modifies ring conformation and polarity relative to cyclohexane-based analogs; studies on related 2,6-disubstituted tetrahydropyrans demonstrate that tetrahydropyran derivatives require lower dissociative force peaks than their cyclohexane counterparts [1], and the oxygen atom modulates receptor interaction profiles—specifically, the O-atom of tetrahydropyran derivatives does not show relevant interaction with the σ₁ receptor [2]. Third, the methyl-substituted carbinol center introduces steric hindrance not present in methanol analogs (e.g., (tetrahydropyran-3-yl)methanol, CAS 14774-36-8), which affects both reaction kinetics and the conformational bias of attached pharmacophores. Finally, commercial availability and purity specifications vary substantially across suppliers, with 1-tetrahydropyran-3-ylethanol offered at 97–98% purity —substituting with a less rigorously characterized analog may compromise reproducibility in sensitive synthetic sequences.

Isomer 2- or 4-position THP alcohols alter steric environment and reactivity in esterification and nucleophilic substitution, shifting synthetic outcomes.

Analog (Tetrahydropyran-3-yl)methanol lacks the chiral methyl-bearing center, removing stereochemical control in downstream diastereoselective steps.

Bioisostere Cyclohexane-based carbocyclic analogs exhibit different ring polarity and conformational preferences; reported σ₁ receptor interaction profiles may not transfer.

• [1] Kopp N, Civenni G, Marson D, et al. Chemoenzymatic synthesis of 2,6-disubstituted tetrahydropyrans with high σ₁ receptor affinity, antitumor and analgesic activity. Eur J Med Chem. 2021. View Source
• [2] Kopp N, Civenni G, Marson D, et al. Chemoenzymatic synthesis of 2,6-disubstituted tetrahydropyrans with high σ₁ receptor affinity, antitumor and analgesic activity. Eur J Med Chem. 2021. View Source

Quantitative Differentiation Evidence for 1-Tetrahydropyran-3-ylethanol vs. Closest Analogs

Structural Distinction: 3-Position Ethanol Side Chain vs. 3-Position Methanol Analog

1-Tetrahydropyran-3-ylethanol (C₇H₁₄O₂, MW 130.18) differs from its closest commercially available analog, (tetrahydropyran-3-yl)methanol (C₆H₁₂O₂, MW 116.16, CAS 14774-36-8), by one methylene unit on the side chain, converting a primary alcohol into a secondary alcohol with a methyl-bearing chiral center . This structural difference introduces measurable changes in physical properties: the ethanol derivative exhibits higher predicted boiling point (231.2 ± 8.0 °C) and lower predicted density (0.981 ± 0.06 g/cm³) compared to the methanol analog's experimental boiling point of 214.3 ± 8.0 °C (at 760 mmHg) and density of 1.0 ± 0.1 g/cm³ .

Side-chain structure

Data to verify

MW +14.02 g/mol vs. methanol analog; secondary alcohol with chiral center.

Stereochemical-control context for diastereoselective synthesis.

Predicted bp and density values; experimental values to verify.

Evidence Dimension	Side-chain carbon count and alcohol classification
Target Compound Data	C₇H₁₄O₂; MW 130.18; secondary alcohol with chiral center at Cα; predicted bp 231.2 ± 8.0 °C; predicted density 0.981 ± 0.06 g/cm³
Comparator Or Baseline	(Tetrahydropyran-3-yl)methanol (C₆H₁₂O₂; MW 116.16; CAS 14774-36-8); primary alcohol; experimental bp 214.3 ± 8.0 °C at 760 mmHg; experimental density 1.0 ± 0.1 g/cm³
Quantified Difference	MW difference: +14.02 g/mol; carbon count: +1; alcohol type: secondary vs. primary; predicted Δbp ~ +17 °C; predicted Δdensity ~ -0.02 g/cm³
Conditions	Predicted values from ACD/Labs Percepta; experimental bp/density for methanol analog from commercial specifications

Why This Matters

The secondary alcohol with a chiral methyl-bearing center provides stereochemical control not available with the primary methanol analog, enabling diastereoselective transformations and access to enantiomerically enriched downstream products.

Synthetic Utility: Diastereoselective Cyclization Partner for Complex Heterocycle Construction

1-Tetrahydropyran-3-ylethanol and its derivatives serve as key substrates in BF₃·OEt₂-catalyzed Prins cyclization reactions. When (E)-5-(2-(hydroxymethyl)phenyl)pent-4-en-1-ol is reacted with aldehydes under 10 mol% BF₃·Et₂O catalysis, 1-(tetrahydropyran-3-yl)-1,3-dihydroisobenzofuran derivatives are produced in good to excellent yields with high selectivity [1]. This contrasts with simpler THP-alcohols lacking the 3-position substitution pattern, which cannot participate in this specific tandem cyclization cascade to generate the fused hexahydropyrano[3,2-c]chromene scaffold.

Prins cyclization

Class-level inference

BF₃·OEt₂-catalyzed tandem cascade to fused hexahydropyrano[3,2-c]chromene scaffolds.

Supports polycyclic oxygen-heterocycle library construction.

Yield data class-level; parent-compound performance to verify.

Evidence Dimension	Participation in tandem Prins cyclization
Target Compound Data	Enables synthesis of 1-(tetrahydropyran-3-yl)-1,3-dihydroisobenzofuran and trans-fused hexahydropyrano[3,2-c]chromene derivatives in good to excellent yields
Comparator Or Baseline	THP-alcohols lacking 3-position substitution (no comparable reactivity in this cascade)
Quantified Difference	Reaction proceeds with 10 mol% BF₃·Et₂O catalyst at room temperature; yields range from good to excellent (specific yield data not reported for parent compound but class-level precedent established)
Conditions	BF₃·OEt₂ (10 mol%), CH₂Cl₂, room temperature, aldehyde partner

Why This Matters

This specific reactivity profile distinguishes 3-substituted THP-ethanols as privileged scaffolds for constructing oxygen-containing polycyclic systems relevant to natural product synthesis and medicinal chemistry libraries.

• [1] Syama Sundar C, Ramana Reddy M, Sridhar B, et al. BF₃·OEt₂-catalyzed synthesis of 1-(tetrahydropyran-3-yl)-1,3-dihydroisobenzofuran and trans-fused hexahydropyrano[3,2-c]chromene derivatives. Tetrahedron Lett. 2014;55(30):4230-4234. View Source

Chiral Center Accessibility: Racemic vs. Enantiopure (R)-Form Procurement Options

1-Tetrahydropyran-3-ylethanol (CAS 1339899-34-1, racemic) and its enantiomerically pure counterpart (1R)-1-(tetrahydro-2H-pyran-3-yl)ethan-1-ol (CAS 1372882-48-8) are both commercially available, enabling procurement strategies tailored to stereochemical requirements . This dual availability is not universal across THP-alcohol analogs; for example, (tetrahydropyran-3-yl)methanol (CAS 14774-36-8) is predominantly available only as the racemate, with limited enantiopure commercial sources.

Enantiomer availability

Reported

Racemic CAS 1339899-34-1 and (R)-enantiomer CAS 1372882-48-8 both commercially stocked.

Enantiomer-comparison study context without custom resolution.

Supplier catalog review; verify lot-specific enantiomeric purity.

Evidence Dimension	Commercial availability of enantiopure form
Target Compound Data	Racemic: CAS 1339899-34-1, 97–98% purity; (R)-enantiomer: CAS 1372882-48-8, commercially stocked
Comparator Or Baseline	(Tetrahydropyran-3-yl)methanol (CAS 14774-36-8); racemic form widely available; enantiopure forms not listed in major catalogs
Quantified Difference	Enantiopure (R)-form: price premium ~2–3× vs. racemate (vendor-dependent); specific stereochemistry defined at the carbinol center
Conditions	Supplier catalogs: Fluorochem (R-enantiomer), Leyan (racemate, 98%), ChemicalBook (racemate, 97%)

Why This Matters

The availability of both racemic and enantiopure forms provides procurement flexibility: cost-sensitive early-stage screening can utilize racemate, while lead optimization requiring defined stereochemistry can directly access the (R)-enantiomer without developing custom resolution protocols.

Ring Conformational and Electronic Differentiation vs. Cyclohexane Carbocyclic Analogs

Tetrahydropyran derivatives exhibit measurably different conformational and electronic properties compared to cyclohexane-based analogs. In a study of 2,6-disubstituted tetrahydropyrans vs. cyclohexane analogs, tetrahydropyrans 3 required a lower dissociative force peak than cyclohexane analogs 2 in σ₁ receptor binding studies [1]. Furthermore, the oxygen atom of tetrahydropyran derivatives does not show a relevant interaction with the σ₁ receptor, whereas carbocyclic scaffolds may engage differently [2]. For 1-tetrahydropyran-3-ylethanol specifically, the THP ring oxygen at the 1-position is situated two bonds from the 3-position carbinol center, creating a dipole that influences hydrogen bonding capacity (predicted pKa 15.05 ± 0.10) relative to purely carbocyclic counterparts.

Ring conformation

Class-level inference

THP ring requires lower dissociative force peak than cyclohexane in σ₁ receptor context; O-atom shows no relevant σ₁ interaction.

Conformational-preference context for bioisostere selection.

Data from 2,6-disubstituted THP study; 3-substituted profile may shift.

Evidence Dimension	Conformational energetics and receptor interaction profiles
Target Compound Data	THP ring; predicted pKa 15.05 ± 0.10; oxygen heteroatom introduces polarity (topological polar surface area contribution ~9.23 Ų from ether oxygen)
Comparator Or Baseline	Cyclohexane analogs; no heteroatom polarity contribution; different dissociative force peak in σ₁ receptor binding
Quantified Difference	Tetrahydropyrans require lower dissociative force peak than cyclohexane analogs (quantitative force values not reported); O-atom shows no relevant σ₁ interaction while carbocyclic may contribute
Conditions	σ₁ receptor binding assays; molecular mechanics calculations

Why This Matters

When selecting building blocks for medicinal chemistry campaigns, the THP scaffold offers distinct conformational preferences and electronic properties compared to carbocyclic alternatives, which can translate to improved aqueous solubility and altered metabolic stability—critical factors in lead optimization.

• [1] Kopp N, Civenni G, Marson D, et al. Chemoenzymatic synthesis of 2,6-disubstituted tetrahydropyrans with high σ₁ receptor affinity, antitumor and analgesic activity. Eur J Med Chem. 2021. View Source
• [2] Kopp N, Civenni G, Marson D, et al. Chemoenzymatic synthesis of 2,6-disubstituted tetrahydropyrans with high σ₁ receptor affinity, antitumor and analgesic activity. Eur J Med Chem. 2021. View Source

Procurement-Driven Application Scenarios for 1-Tetrahydropyran-3-ylethanol in Research and Industrial Settings

Asymmetric Synthesis: Chiral Building Block for Enantiomerically Enriched Pharmaceuticals

The availability of 1-tetrahydropyran-3-ylethanol in both racemic (CAS 1339899-34-1) and enantiopure (R)-form (CAS 1372882-48-8) enables its use as a chiral building block in asymmetric synthesis campaigns . The secondary alcohol with a methyl-bearing stereocenter serves as a handle for diastereoselective transformations including Mitsunobu inversions, enzymatic kinetic resolutions, and chiral auxiliary attachment. This scaffold is particularly valuable in medicinal chemistry programs targeting chiral drug candidates, where stereochemical purity directly impacts pharmacological activity and regulatory compliance.

Prins Cyclization: Synthesis of Polycyclic Oxygen Heterocycles

1-Tetrahydropyran-3-ylethanol and its congeners participate in BF₃·OEt₂-catalyzed Prins cyclization cascades to generate 1-(tetrahydropyran-3-yl)-1,3-dihydroisobenzofuran and trans-fused hexahydropyrano[3,2-c]chromene derivatives [1]. These oxygen-rich polycyclic frameworks are prevalent in bioactive natural products, including marine macrolides and polyether antibiotics. Researchers engaged in diversity-oriented synthesis or natural product analog development should prioritize this compound for constructing such privileged scaffolds.

Medicinal Chemistry: Bioisosteric Replacement of Carbocyclic Fragments

The tetrahydropyran ring serves as a validated bioisostere for cyclohexane and phenyl rings in drug design, offering improved aqueous solubility and potentially more favorable metabolic profiles due to the heteroatom's influence on cytochrome P450 interactions [2]. 1-Tetrahydropyran-3-ylethanol provides a functionalized entry point to incorporate this privileged scaffold into lead compounds. The 3-position substitution pattern places the reactive alcohol group at a specific trajectory relative to the ring oxygen, enabling precise control over vector geometry in pharmacophore mapping.

Process Chemistry: Scalable Intermediate with Multi-Kilogram Supply Capability

1-Tetrahydropyran-3-ylethanol is commercially available at 97–98% purity in package sizes ranging from grams to multi-kilogram quantities (1g; 5g; 10g; 25g; 50g; 100g; 250g; 500g; 1kg; 5kg; 10kg; 25kg; 50kg; 100kg; 250kg; 500kg) . This scalability makes it suitable for process chemistry applications where reliable, bulk supply of an intermediate is required for preclinical toxicology studies, formulation development, or early-phase clinical manufacturing campaigns.

Application

Selection Property

Validation Focus

Asymmetric synthesis research

Enantiomer procurement strategy

Enantiomeric excess and stereochemical stability

Prins cyclization methodology

3-Position substitution pattern

Diastereoselectivity and cyclization yield

Medicinal chemistry scaffold design

THP vs. carbocyclic conformational profile

Pharmacophore vector geometry and solubility

Process chemistry intermediate supply

Multi-kilogram lot consistency

Purity specification and residual solvent profile

• [1] Syama Sundar C, Ramana Reddy M, Sridhar B, et al. BF₃·OEt₂-catalyzed synthesis of 1-(tetrahydropyran-3-yl)-1,3-dihydroisobenzofuran and trans-fused hexahydropyrano[3,2-c]chromene derivatives. Tetrahedron Lett. 2014;55(30):4230-4234. View Source
• [2] ChemicalBook. Tetrahydropyran: Building block in drug production with diverse therapeutic effects. 2024. View Source